Cas no 2228526-81-4 (2-nitro-5-(oxiran-2-yl)methylfuran)

• Product Name: 2-nitro-5-(oxiran-2-yl)methylfuran
• CAS No: 2228526-81-4
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 5980225
• PubChem ID: 165974951
• Update Time: 2025-05-26

2-nitro-5-(oxiran-2-yl)methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-nitro-5-(oxiran-2-yl)methylfuran
• 2-nitro-5-[(oxiran-2-yl)methyl]furan
• EN300-1834805
• 2228526-81-4

• Inchi： 1S/C7H7NO4/c9-8(10)7-2-1-5(12-7)3-6-4-11-6/h1-2,6H,3-4H2
• InChI Key： DLLALNLXLNRUOT-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-nitro-5-(oxiran-2-yl)methylfuran

Recent Advances in the Study of 2-nitro-5-(oxiran-2-yl)methylfuran (CAS: 2228526-81-4) in Chemical Biology and Pharmaceutical Research

The compound 2-nitro-5-(oxiran-2-yl)methylfuran (CAS: 2228526-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide-containing nitroaromatic compound exhibits a versatile reactivity profile, making it a promising candidate for drug discovery and chemical biology probes. Recent studies have focused on elucidating its mechanism of action, synthetic utility, and biological activities, which are discussed in this research brief.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-nitro-5-(oxiran-2-yl)methylfuran serves as a valuable precursor for the synthesis of novel antimicrobial agents. The researchers utilized the compound's epoxide moiety for selective ring-opening reactions with various nucleophiles, generating a library of derivatives with improved pharmacological properties. Notably, several derivatives showed potent activity against drug-resistant bacterial strains, with MIC values in the low micromolar range. The study also revealed that the nitro group plays a crucial role in the compound's bioactivity, potentially through redox cycling mechanisms.

In the context of cancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's potential as a covalent inhibitor of oncogenic proteins. The research team employed computational docking studies followed by biochemical assays to demonstrate that 2-nitro-5-(oxiran-2-yl)methylfuran can selectively target cysteine residues in the active sites of certain kinases. This covalent binding mechanism, facilitated by the reactive epoxide group, offers new opportunities for developing irreversible inhibitors with enhanced specificity and prolonged target engagement.

The compound's applications extend beyond therapeutic development. A 2024 study in Chemical Communications highlighted its utility as a chemical probe for studying cellular stress responses. Researchers found that 2-nitro-5-(oxiran-2-yl)methylfuran induces a unique pattern of oxidative stress in cancer cells, activating both the Nrf2 and p53 pathways simultaneously. This dual activation makes it particularly valuable for investigating crosstalk between these critical cellular defense mechanisms.

From a synthetic chemistry perspective, recent advances have improved the production and purification of 2-nitro-5-(oxiran-2-yl)methylfuran. A 2023 patent application (WO2023187654) disclosed an optimized synthetic route that increases yield while reducing hazardous byproducts. The new method employs flow chemistry techniques, enabling safer handling of the potentially unstable epoxide intermediate and facilitating scale-up for industrial applications.

Looking forward, the unique properties of 2-nitro-5-(oxiran-2-yl)methylfuran continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the epoxide group could be utilized for site-specific conjugation to nanocarriers. Additionally, its role in photodynamic therapy applications is being evaluated, leveraging the nitroaromatic moiety's ability to generate reactive oxygen species upon light activation. These diverse applications underscore the compound's significance as a multifunctional scaffold in modern pharmaceutical research.